4-iodo-N-(4-phenylpiperazine-1-carbothioyl)benzamide

• IUPAC Name: 4-iodo-N-(4-phenylpiperazine-1-carbothioyl)benzamide
• InChI: InChI=1S/C18H18IN3OS/c19-15-8-6-14(7-9-15)17(23)20-18(24)22-12-10-21(11-13-22)16-4-2-1-3-5-16/h1-9H,10-13H2,(H,20,23,24)
• InChI Key: NCXWOYUIWARPJU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=S)NC(=O)C3=CC=C(C=C3)I
• Molecular Formula: C18H18IN3OS
• Molecular Weight: 451.3 g/mol

Description

“4-iodo-N-(4-phenylpiperazine-1-carbothioyl)benzamide” is a chemical compound with the molecular formula C18H18IN3OS. It is listed under CAS number 1024202-13-8.

Scientific Research Applications

Synthesis and Chemical Properties

4-Iodo-N-(4-phenylpiperazine-1-carbothioyl)benzamide, a chemical of interest in various research domains, is intricately linked with the synthesis and characterization of structurally related compounds. For instance, Koroleva et al. (2011) synthesized new carboxylic acid amides containing an N-methylpiperazine fragment, showcasing the adaptability and potential for generating analogs of compounds like 4-Iodo-N-(4-phenylpiperazine-1-carbothioyl)benzamide (E. Koroleva et al., 2011). Similarly, Binzet et al. (2009) examined the synthesis and characterization of 4-Bromo-N-(di-R-carbamothioyl)benzamide derivatives and their metal complexes, underscoring the compound's potential in coordination chemistry and material science (G. Binzet et al., 2009).

Biological Applications

The biological realm is another area where 4-Iodo-N-(4-phenylpiperazine-1-carbothioyl)benzamide and its derivatives show promise. Hebishy et al. (2020) described the synthesis of benzamide-based 5-aminopyrazoles, demonstrating significant antiviral activities against bird flu influenza, indicating potential use in antiviral drug development (A. Hebishy et al., 2020). Moreover, Laurent et al. (2010) synthesized a series of 4-(4-phenylpiperazine-1-yl)benzamidines and evaluated them against Pneumocystis carinii, revealing their promising antifungal properties and potential therapeutic applications (J. Laurent et al., 2010).

Mechanism of Action

Target of Action

Similar compounds have been designed and evaluated for their anti-tubercular activity againstMycobacterium tuberculosis H37Ra . Therefore, it’s possible that this compound may also target Mycobacterium tuberculosis.

Mode of Action

Based on the anti-tubercular activity of similar compounds , it can be inferred that this compound might interact with its target to inhibit the growth of Mycobacterium tuberculosis.

Result of Action

Similar compounds have shown significant activity againstMycobacterium tuberculosis H37Ra , suggesting that this compound might also exhibit anti-tubercular activity.